1-(Benzyloxy)piperidin-4-one

• IUPAC Name: 1-phenylmethoxypiperidin-4-one
• InChI: InChI=1S/C12H15NO2/c14-12-6-8-13(9-7-12)15-10-11-4-2-1-3-5-11/h1-5H,6-10H2
• InChI Key: KLWBXZBDHNRVLZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1=O)OCC2=CC=CC=C2
• Molecular Formula: C12H15NO2
• Molecular Weight: 205.25 g/mol
• CAS No.: 1505655-70-8

Description

1-(Benzyloxy)piperidin-4-one, also known as 1-Cbz-4-Piperidone, is a starting material in biheteroaromatic diphosphine oxides-catalyzed stereoselective direct aldol condensation reactions. It can be viewed as a derivative of piperidine. Piperidine derivatives are used as intermediates in the manufacture of chemicals and pharmaceutical drugs.

Synthesis Analysis

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. A series of 2,6-diaryl-3-methyl-4-piperidones were synthesized by Mannich reaction (condensation) of ethyl methyl ketone, benzaldehyde, substituted aromatic aldehydes, and ammonium acetate.

Molecular Structure Analysis

The molecular formula of this compound is C12H13NO2. It is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state.

Chemical Reactions Analysis

Piperidine derivatives are utilized in different ways as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic, and/or anticoagulant agents. Protodeboronation of pinacol boronic esters utilizing a radical approach has been reported.

Scientific Research Applications

Spectroscopic Characterization and Molecular Docking

• Molecular Structure and Spectroscopic Studies : The compound 1-Benzyl-4-(N-Boc-amino)piperidine, closely related to "1-(Benzyloxy)piperidin-4-one", has been characterized using spectroscopic techniques, including FT-IR, FT-Raman, UV-Vis, and NMR. Its molecular structure was analyzed using Density Functional Theory (DFT), revealing insights into its geometrical parameters, vibrational assignments, and electron excitation analysis. The studies highlight its potential in anticancer activity through molecular docking against VEGFR-2 Kinase inhibitor receptors, suggesting significant pharmacological applications (S. Janani et al., 2020).

• Thermal and Optical Studies : Another study on a compound incorporating the piperidin-4-one framework demonstrated its synthesis, thermal stability, optical properties, and theoretical calculations. This work emphasizes the structural stability and potential applications in materials science, offering a foundation for future research into related compounds (C. S. Karthik et al., 2021).

Biological and Pharmacological Insights

• Antioxidant and Antimicrobial Activity : Studies have shown the synthesis of novel derivatives of piperidin-4-one, indicating their potential antioxidant and antimicrobial activities. For instance, vanillin-derived piperidin-4-one oxime esters have been synthesized and tested for their biological activities, demonstrating the impact of phenyl ester substituents on the piperidin-4-one oxime core's activity. These findings suggest the compound's utility in developing new antimicrobial and antioxidant agents (S. T. Harini et al., 2012).

• Inhibition Studies and Drug Development : Derivatives of "this compound" have been utilized in molecular docking studies targeting various biological receptors. These studies assist in identifying promising leads for drug development, particularly in areas such as depression treatment and cancer therapeutics. For example, the identification of novel antidepressant compounds through metabolic studies highlights the significance of piperidine derivatives in medicinal chemistry (Mette G. Hvenegaard et al., 2012).

Synthesis and Chemical Applications

• Novel Compound Synthesis : Research into the synthesis of novel dispiro heterocycles incorporating the piperidin-4-one framework has shown efficient methodologies for assembling biologically important molecules. These studies not only expand the chemical toolbox for synthesizing complex molecular architectures but also underline the versatility of "this compound" derivatives in chemical synthesis (A. Dandia et al., 2012).

• Herbicidal Activity and Chemical Analysis : The design and synthesis of aryl-formyl piperidinone derivatives have shown herbicidal activity, indicating the agricultural applications of these compounds. Such studies contribute to the development of environmentally friendly herbicides with potential for large-scale agricultural use (Ying Fu et al., 2021).

Mechanism of Action

While the specific mechanism of action for 1-(Benzyloxy)piperidin-4-one is not clear, piperidine derivatives are known to exhibit a wide variety of biological activities. They are utilized in different therapeutic applications, including anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic, and/or anticoagulant agents.

Safety and Hazards

When handling 1-(Benzyloxy)piperidin-4-one, it’s important to avoid contact with skin and eyes, avoid breathing dust/fume/gas/mist/vapors/spray, and use only outdoors or in a well-ventilated area. It’s also advised to wear suitable protective clothing.

Future Directions

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. This suggests that there is a potential for future research and development in this area.